N1-phenethyl-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N-(2-phenylethyl)-N'-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C20H25N5O2/c26-19(23-9-6-16-4-2-1-3-5-16)20(27)24-14-17-7-12-25(13-8-17)18-15-21-10-11-22-18/h1-5,10-11,15,17H,6-9,12-14H2,(H,23,26)(H,24,27)
• InChI Key: CJIJFZRQFOXMOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NCCC2=CC=CC=C2)C3=NC=CN=C3
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

N1-phenethyl-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide, also known as PEPPO, is a novel compound that has attracted attention for its potential use in scientific research. PEPPO is a synthetic compound that was first developed in 2016 by a team of researchers in China. Since then, it has been studied extensively for its various properties and applications.

Scientific Research Applications

Structure-Activity Relationships and Chemical Characterization

N1-phenethyl-N2-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)oxalamide is part of a class of compounds that have been studied for their potential as cannabinoid receptor antagonists and for their unique structure-activity relationships. These compounds, including various pyrazole derivatives, have been synthesized to aid in the characterization of cannabinoid receptor binding sites. Such compounds hold therapeutic potential for antagonizing the harmful side effects of cannabinoids and cannabimimetic agents, highlighting their relevance in neurological research and potential applications in treating cannabinoid-related disorders (Lan et al., 1999).

Moreover, the chemical and structural characterization of related compounds, such as fentanyl analogues, through techniques like NMR spectroscopy and X-ray crystallography, underscores the importance of detailed chemical analysis in understanding the pharmacological properties of these molecules (Jimeno et al., 2003).

Pharmacological and Molecular Interaction Studies

Studies on the molecular interaction of these compounds with the CB1 cannabinoid receptor have provided insights into their potential as pharmacological tools. The analysis of various conformations and their binding interactions with the receptor helps in understanding the steric and electrostatic requirements for antagonist activity. These studies contribute to the development of pharmacophore models for cannabinoid receptor ligands, which could be beneficial in designing new therapeutic agents (Shim et al., 2002).

Synthesis and Reactivity

The synthesis and reactivity of compounds containing the pyrazine moiety have been explored in various contexts, from the production of nitrogen-containing heterocyclic compounds used in pharmaceuticals to the study of their electrochemical properties. These studies not only elucidate the synthetic pathways of these compounds but also reveal their potential applications in medicinal chemistry and material science (Higashio & Shoji, 2001; Naik et al., 2013).